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Compound of Interest
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Cat. No.: B147229

N-Acetylhistidine: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Acetylhistidine (NAH) is an acetylated derivative of the amino acid L-histidine, increasingly
recognized for its diverse physiological roles, particularly in poikilothermic vertebrates. While
historically viewed as a simple metabolite, emerging research has highlighted its significance
as a major organic osmolyte, with proposed functions in cellular hydration and tissue
protection. This technical guide provides an in-depth overview of the fundamental properties of
N-Acetylhistidine, including its physicochemical characteristics, biological functions, and
metabolic pathways. Detailed experimental protocols for its analysis and characterization are
provided, alongside visualizations of its key functional mechanisms to support further research
and drug development efforts.

Physicochemical Properties

N-Acetylhistidine is a small, water-soluble molecule. Its chemical structure consists of an L-
histidine core with an acetyl group attached to the alpha-amino group. This acetylation alters
the charge and polarity of the parent amino acid, influencing its biological activity and
distribution.
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Chemical and Physical Data

The key quantitative properties of N-Acetylhistidine are summarized in the tables below for

easy reference and comparison.

Table 1: General and Chemical Properties of N-Acetyl-L-histidine

Property Value Source(s)
(2S)-2-acetamido-3-(1H-

IUPAC Name o _ _ [1]I2]
imidazol-4-yl)propanoic acid

CAS Number 2497-02-1 [3]

Molecular Formula CsH11N303 [31[4]

Average Molecular Weight 197.19 g/mol [3114]

Monoisotopic Molecular
Weight

197.080041226 g/mol

[1]

Appearance

White to off-white crystalline

powder

[5]

Table 2: Physicochemical Properties of N-Acetyl-L-histidine
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Property Value Source(s)

Melting Point 187 °C [1][6]

. 11360 mg/L @ 25 °C
Water Solubility (estimated) [1]
estimate

logP -1.600 (estimated) [1]
pKa (Strongest Acidic) 3.53 [1]
pKa (Strongest Basic) 6.55 [1]
Polar Surface Area 95.08 A2 [1]
Hydrogen Bond Donors 3 [1]
Hydrogen Bond Acceptors 4 [1]
Rotatable Bond Count 4 [1]

Biological and Metabolic Functions

N-Acetylhistidine is a prominent biomolecule in the brain, retina, and lens of poikilothermic

(cold-blooded) vertebrates such as fish, amphibians, and reptiles.[7][8] In these organisms, it
functions as a major osmolyte, helping to maintain cellular volume and integrity in the face of
osmotic stress.[7] In contrast, its concentration is significantly lower in homeothermic (warm-
blooded) vertebrates, including mammals.[7]

Biosynthesis and Degradation

The metabolism of N-Acetylhistidine is a tightly regulated process.

¢ Biosynthesis: N-Acetylhistidine is synthesized from L-histidine and acetyl-CoA by the
enzyme histidine N-acetyltransferase (EC 2.3.1.33).[7][9] Recent research has identified the
fish homolog of the human predicted gene NAT16 as the enzyme responsible for NAH
synthesis.[9]

» Degradation: The hydrolysis of N-Acetylhistidine back to L-histidine and acetate is
catalyzed by N-acetylhistidine deacetylase (also known as anserinase).[7]
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The following diagram illustrates the biosynthesis of N-Acetylhistidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

